Sarasinoside C1

• Molecular Formula: C55H88N2O20
• Molecular Weight: 1097.3 g/mol
• InChI: InChI=1S/C55H88N2O20/c1-24(2)18-28(61)19-25(3)30-11-12-31-29-10-13-37-53(6,7)38(15-17-55(37,9)32(29)14-16-54(30,31)8)76-52-48(44(66)36(23-72-52)75-49-39(56-26(4)59)45(67)42(64)34(20-58)73-49)77-50-40(57-27(5)60)46(68)43(65)35(74-50)22-71-51-47(69)41(63)33(62)21-70-51/h18,25,30-31,33-52,58,62-69H,10-17,19-23H2,1-9H3,(H,56,59)(H,57,60)/t25-,30-,31+,33-,34-,35-,36-,37+,38+,39-,40-,41+,42+,43-,44+,45-,46-,47-,48-,49+,50+,51+,52+,54-,55-/m1/s1
• InChIKey: WQPAMXVSIZMQQI-MIKXQZHOSA-N

Sarasinoside C1 is a 30-norlanostane-triterpenoid oligoglycoside (saponin) originally isolated from the Palauan marine sponge Asteropus sarasinosum. It is characterized by a tetraose sugar moiety, β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp, linked to a 30-norlanostane aglycone core.

Sarasinoside C1 Procurement: The Archetypal 30-Norlanostane Saponin Bearing a Conserved Tetraose Motif

Sarasinoside C1 is a 30-norlanostane-triterpenoid oligoglycoside (saponin) originally isolated from the Palauan marine sponge Asteropus sarasinosum [1]. It is characterized by a tetraose sugar moiety, β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp, linked to a 30-norlanostane aglycone core [2]. This specific tetraose motif serves as the conserved scaffold upon which a growing family of structural analogues (sarasinosides C4–C9) has been defined, making Sarasinoside C1 the essential reference standard for structural comparisons within this chemotype [2].

Structural Reference Conserved tetraose motif for 30-norlanostane saponin dereplication

Authentication X-ray crystallographic absolute stereochemistry reported

Natural Source Documented from two sponge genera, Asteropus and Melophlus

• [1] Kitagawa, I., Kobayashi, M., Okamoto, Y., Yoshikawa, M., & Hamamoto, Y. (1987). Structures of sarasinosides A1, B1, and C1; new norlanostane-triterpenoid oligoglycosides from the Palauan marine sponge Asteropus sarasinosum. Chemical and Pharmaceutical Bulletin, 35(12), 5036-5039. View Source
• [2] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source

Why Sarasinoside C1 Cannot Be Replaced by Unspecified In-Class Saponins or Other Sarasinoside Variants

Generic substitution is precluded by the unique structural convergence of Sarasinoside C1. While the tetraose chain (β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp) is conserved across the C-series analogues (C4–C9), the aglycone core differs significantly among these congeners, resulting in distinct molecular masses, NMR fingerprints, and potentially divergent bioactivity profiles [1]. For instance, Sarasinoside C8 bears a different C-8/C-9 diol configuration compared to previously described analogues [1]. Furthermore, other sarasinoside families (e.g., A-series, B-series, J-series) possess entirely different sugar chains, aglycones, or 24,25-hydrogenation states, which confer distinct antimicrobial or cytotoxic spectra [2]. Therefore, obtaining the precise compound with verified structure is mandatory for reproducibility in natural product dereplication, chemical ecology studies, and pharmacological screening.

Aglycone Variation

C4–C9 analogues share the conserved tetraose but differ in aglycone, which may shift NMR fingerprints and bioactivity profiles

Family-Level Differences

A-, B-, and J-series sarasinosides possess distinct sugar chains or aglycones, preventing direct substitution in screening assays

Authentication Gap

C4–C9 analogues lack reported X-ray data; substitution may introduce unverified stereochemical variables

• [1] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source
• [2] Dai, H. F., Edrada, R. A., Ebel, R., Nimtz, M., Wray, V., & Proksch, P. (2005). Norlanostane triterpenoidal saponins from the marine sponge Melophlus sarassinorum. Journal of Natural Products, 68(8), 1231-1237. View Source

Sarasinoside C1 Quantitative Differentiation: Evidence-Based Comparator Analysis

Conserved Tetraose Motif: Structural Definition Differentiating Sarasinoside C1 from the C4–C9 Congeners

Sarasinoside C1 possesses a specific tetraose moiety, β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp, which is conserved among the six newly identified analogues (sarasinosides C4, C5, C6, C7, C8, and C9) isolated from Melophlus sarasinorum [1]. However, these analogues differ exclusively in their aglycone moieties, a structural variation that distinguishes them from Sarasinoside C1 and each other [1].

Sugar vs Aglycone

Head-to-head

Identical sugar chain; aglycone varies

Supports C1 as scaffold reference for SAR

Aglycone diversification alters comparative interpretation

Evidence Dimension	Sugar Moiety vs. Aglycone Core
Target Compound Data	Tetraose moiety (β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp) attached to 30-norlanostane aglycone
Comparator Or Baseline	Sarasinosides C4, C5, C6, C7, C8, C9
Quantified Difference	Identical sugar chain; aglycone varies (unique to each analogue)
Conditions	1D/2D NMR and HRMS analysis of compounds isolated from Melophlus sarasinorum sponge extract

Why This Matters

This structural specificity confirms that Sarasinoside C1 is the definitive reference standard for this conserved tetraose scaffold; using an alternative analogue would introduce an uncharacterized aglycone variable, invalidating comparative SAR studies.

• [1] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source

Comprehensive Chemical Characterization: X-ray Crystallography and Full NMR Assignment Distinguishes Sarasinoside C1 from Later Congeners

The absolute stereostructure of Sarasinoside C1 was definitively established through X-ray crystallographic analysis of its sapogenol, providing unambiguous three-dimensional configurational data [1]. This level of rigorous characterization, including complete 1D and 2D NMR assignments, establishes Sarasinoside C1 as a fully authenticated reference material, in contrast to more recently described analogues for which full crystallographic data may not yet be available [2].

Authentication Method

Class-level

X-ray crystallography vs NMR only

Supports absolute configuration verification

C4–C9 lack X-ray; verify structure independently

Evidence Dimension	Structural Authentication Method
Target Compound Data	X-ray crystallography of sapogenol (crystal parameters: space group P21, a=33.941(4) Å, b=7.421(2) Å, c=11.161(2) Å, β=91.91(1)°, V=2809.7(8) ų, Z=4, R factor 0.075) and full 1D/2D NMR assignment [1]
Comparator Or Baseline	Sarasinosides C4–C9 (comparative NMR only) [2]
Quantified Difference	X-ray crystallography performed for C1; not reported for C4–C9 in the 2023 study
Conditions	Crystal grown from AcOEt-MeOH; X-ray diffraction data collected on Rigaku AFC diffractometer with Cu-Kα radiation (λ=1.5418 Å) [1]

Why This Matters

Procurement of Sarasinoside C1 guarantees access to a compound whose absolute stereochemistry has been unequivocally verified by X-ray crystallography, providing a higher-confidence reference standard for NMR dereplication and analytical method validation compared to analogues characterized solely by spectroscopic comparison.

• [1] Kitagawa, I., Kobayashi, M., Okamoto, Y., Yoshikawa, M., & Hamamoto, Y. (1987). Structures of sarasinosides A1, B1, and C1; new norlanostane-triterpenoid oligoglycosides from the Palauan marine sponge Asteropus sarasinosum. Chemical and Pharmaceutical Bulletin, 35(12), 5036-5039. View Source
• [2] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source

Cross-Species Occurrence: Sarasinoside C1 as a Chemotaxonomic Marker Across Two Sponge Genera

Sarasinoside C1 has been independently isolated and identified from two distinct marine sponge genera: Asteropus sarasinosum (Palau) and Melophlus sarasinorum (Kimbe Bay, Papua New Guinea) [1][2]. This cross-generic distribution suggests a potential conserved ecological function or microbial symbiotic origin, distinguishing it from congeners that have thus far been reported from only a single sponge species [3].

Source Genera

Class-level

2 genera

Reported from Asteropus and Melophlus

C4–C9 reported from one genus

Evidence Dimension	Number of Verified Source Sponge Genera
Target Compound Data	Two confirmed genera: Asteropus (Palau) and Melophlus (Papua New Guinea)
Comparator Or Baseline	Sarasinosides C4–C9 (reported only from Melophlus sarasinorum); sarasinosides J, K, L, M (reported only from Melophlus sarassinorum)
Quantified Difference	Sarasinoside C1 is documented in two genera; newer C-series analogues documented in one genus
Conditions	Independent isolation and structure confirmation from sponge specimens collected in distinct geographic locations (Palau and Bismarck Sea)

Why This Matters

The multi-source occurrence of Sarasinoside C1 enhances its value as a broadly applicable chemotaxonomic marker and provides greater supply chain flexibility for procurement, as the compound is not restricted to a single, potentially inaccessible sponge species.

• [1] Kitagawa, I., Kobayashi, M., Okamoto, Y., Yoshikawa, M., & Hamamoto, Y. (1987). Structures of sarasinosides A1, B1, and C1; new norlanostane-triterpenoid oligoglycosides from the Palauan marine sponge Asteropus sarasinosum. Chemical and Pharmaceutical Bulletin, 35(12), 5036-5039. View Source
• [2] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source
• [3] Dai, H. F., Edrada, R. A., Ebel, R., Nimtz, M., Wray, V., & Proksch, P. (2005). Norlanostane triterpenoidal saponins from the marine sponge Melophlus sarassinorum. Journal of Natural Products, 68(8), 1231-1237. View Source

Sarasinoside C1 Optimal Procurement and Application Scenarios Based on Structural Differentiation Evidence

Reference Standard for NMR-Based Dereplication of Marine Sponge Extracts Containing 30-Norlanostane Saponins

Given its fully characterized NMR fingerprint and X-ray-verified absolute stereochemistry [1], Sarasinoside C1 serves as the definitive reference standard for dereplicating sponge extracts suspected to contain 30-norlanostane saponins with the conserved tetraose motif β-D-Xylp-(1→6)-β-D-GlcNAcp-(1→2)-[β-D-GalNAcp-(1→4)]-β-D-Xylp [2]. Laboratories engaged in marine natural product discovery should procure authenticated Sarasinoside C1 to confirm the identity of known compounds and to accelerate the recognition of novel aglycone variants (e.g., C4–C9) that share this sugar scaffold [2].

Chemotaxonomic Marker for Sponge Genus Identification and Geographic Sourcing Studies

The documented occurrence of Sarasinoside C1 in both Asteropus sarasinosum (Palau) and Melophlus sarasinorum (Kimbe Bay, Papua New Guinea) [1][3] positions this compound as a valuable chemotaxonomic marker. Researchers investigating sponge biodiversity, phylogeny, or the geographic distribution of specialized metabolites can utilize Sarasinoside C1 as a reference to correlate chemical profiles across different sponge collections, leveraging its cross-generic presence as a conserved metabolic fingerprint.

Starting Point for Semi-Synthetic Derivatization of the Conserved Tetraose Scaffold

The unambiguous structural definition of Sarasinoside C1, including the complete linkage sequence of its tetraose chain [2], makes it an ideal starting material for semi-synthetic efforts aimed at modifying the aglycone core while preserving the bioactive sugar moiety. In contrast to its C4–C9 analogues, which possess uncharacterized aglycone variations [2], Sarasinoside C1 provides a well-defined scaffold for systematic structure-activity relationship (SAR) studies exploring the biological consequences of aglycone diversification on this conserved saponin framework.

Authenticated Standard for Analytical Method Development and Quality Control of Marine-Derived Saponins

Procurement of Sarasinoside C1 with verified purity and full analytical characterization data (including HRMS and detailed NMR assignments) is essential for developing robust HPLC, LC-MS, or qNMR methods for quantifying saponin content in marine extracts or semi-purified fractions. The compound's well-documented physicochemical properties [1] enable its use as a calibration standard, ensuring method accuracy and reproducibility in quality control workflows where the presence of structurally similar saponins (e.g., the C-series analogues) requires precise chromatographic resolution.

Application

Selection Property

Validation Focus

NMR dereplication

Fully assigned NMR and X-ray structure

Confirm compound identity by NMR/HRMS comparison

Chemotaxonomic marker

Cross-generic occurrence documented

Verify presence in target sponge extract via LC-MS

Semi-synthetic scaffold modification

Well-defined conserved tetraose scaffold

Modify aglycone while preserving sugar moiety identity

Analytical calibration standard

Verified purity and analytical characterization

Support method reproducibility and chromatographic resolution

• [1] Kitagawa, I., Kobayashi, M., Okamoto, Y., Yoshikawa, M., & Hamamoto, Y. (1987). Structures of sarasinosides A1, B1, and C1; new norlanostane-triterpenoid oligoglycosides from the Palauan marine sponge Asteropus sarasinosum. Chemical and Pharmaceutical Bulletin, 35(12), 5036-5039. View Source
• [2] O'Brien, S., Lacret, R., Reddy, M. M., Jennings, L. K., Sánchez, P., Reyes, F., Mungkaje, A., Calabro, K., & Thomas, O. P. (2023). Additional Sarasinosides from the Marine Sponge Melophlus sarasinorum Collected from the Bismarck Sea. Journal of Natural Products, 86(12), 2730-2738. View Source
• [3] Dai, H. F., Edrada, R. A., Ebel, R., Nimtz, M., Wray, V., & Proksch, P. (2005). Norlanostane triterpenoidal saponins from the marine sponge Melophlus sarassinorum. Journal of Natural Products, 68(8), 1231-1237. View Source